Cas no 112-31-2 (Decanal)

• Product Name: Decanal
• CAS No: 112-31-2
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• MDL: MFCD00007031
• CID: 35734
• PubChem ID: 8175
• Update Time: 2025-04-18

Decanal Chemical and Physical Properties

Names and Identifiers

• Decyl aldehyde
• Decanal
• Capric aldehyde~Decyl aldehyde
• Natural Decanal(C-10)
• Decylaldehyde Solution
• 1-decyl aldehyde
• Aldehyde C10
• ALDEHYDE C-10, NATURAL
• BENZOTHIAZOLE-2-YL-ACETONITRILE
• CAPRALDEHYDE
• CAPRIC ALDEHYDE
• Caprinaldehyde
• Caprinaldehyde,Decyl aldehyde
• Decanaldehyde
• Me(CH2)7CH2CHO
• n-Decaldehyde
• n-Decyl aldehyde
• Decanai
• FEMA 2362
• 1-DECANAL
• N-DECANAL
• Decaldehyde
• c-10aldehyde
• ALDEHYDE C-10
• 112-31-2

• MDL： MFCD00007031
• Inchi： 1S/C10H20O/c1-2-3-4-5-6-7-8-9-10-11/h10H,2-9H2,1H3
• InChI Key： KSMVZQYAVGTKIV-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC=O
• BRN： 1362530

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid, with strong aldehyde aroma, sweet orange and orange aroma when diluted, and oil smell.
• Density: 0.83 g/mL at 20 °C
  0.83 g/mL at 25 °C(lit.)
• Melting Point: -5°C(lit.)
• Boiling Point: 208°C(lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: n20/D 1.428(lit.)
  n20/D 1.429
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• PSA: 17.07000
• LogP: 3.32600
• Vapor Pressure: ~0.15 mmHg ( 20 °C)
• Sensitiveness: Air Sensitive
• FEMA: 2362
• Solubility: Insoluble in water and glycerol, soluble in fatty oil, volatile oil, mineral oil and 80% alcohol.

Decanal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3082
• WGK Germany：2
• Hazard Category Code： 36-52/53
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10-23
• RTECS：HD6000000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients